molecular formula C12H13N3 B8359374 N2-methyl-N3-phenylpyridine-2,3-diamine

N2-methyl-N3-phenylpyridine-2,3-diamine

Cat. No.: B8359374
M. Wt: 199.25 g/mol
InChI Key: WSAKJYKPYLLCPZ-UHFFFAOYSA-N
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Description

N2-methyl-N3-phenylpyridine-2,3-diamine is a useful research compound. Its molecular formula is C12H13N3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13N3

Molecular Weight

199.25 g/mol

IUPAC Name

2-N-methyl-3-N-phenylpyridine-2,3-diamine

InChI

InChI=1S/C12H13N3/c1-13-12-11(8-5-9-14-12)15-10-6-3-2-4-7-10/h2-9,15H,1H3,(H,13,14)

InChI Key

WSAKJYKPYLLCPZ-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C=CC=N1)NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

N2-methylpyridine-2,3-diamine (11.95 g, 97 mmol), iodobenzene (16.22 ml, 146 mmol), sodium 2-methylpropan-2-olate (13.99 g, 146 mmol), 8,8′-bis(diphenylphosphino)-1,1′-binaphthalene (BINAP) (60.4 g, 97 mmol) with toluene (400 mL) were added to a three necked 1 L round bottom flask. The reaction was degassed with N2 for 20 minutes. Pd2(dba)3 (1.777 g, 1.941 mmol) was added and the reaction mixture was refluxed for 20 h. The reaction mixture was concentrated to dryness. Residue was dissolved in EtOAc. It was not clear solution, but a suspension was obtained and then filtered through a silica gel plug. The desired product was concentrated and recrystallized from DCM/hexanes providing a yield of 6.45 g, 33.3%.
Quantity
11.95 g
Type
reactant
Reaction Step One
Quantity
16.22 mL
Type
reactant
Reaction Step One
Quantity
13.99 g
Type
reactant
Reaction Step One
Name
8,8′-bis(diphenylphosphino)-1,1′-binaphthalene
Quantity
60.4 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
1.777 g
Type
catalyst
Reaction Step Two

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